BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Strategic Value of a
Halogenated Oxindole Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 5-Chloro-3,3-difluoroindolin-2-one
Cat. No.: B8798667
Get Quote

In the landscape of modern drug discovery, the strategic incorporation of halogen atoms,
particularly chlorine and fluorine, can profoundly influence a molecule's pharmacological profile.
The chlorine atom often enhances ligand-protein binding, improves pharmacokinetic
parameters, and provides a vector for further chemical modification[1]. When combined with
the metabolic stability and unique electronic properties conferred by gem-difluoro groups, the
resulting chemical scaffold becomes a highly valuable asset for medicinal chemists.

5-Chloro-3,3-difluoroindolin-2-one (CAS: 197067-32-6) is an oxindole derivative that
embodies this principle. As a synthetic building block, it provides researchers with a robust
starting point for developing novel therapeutics targeting a range of biological pathways. Its
utility has been demonstrated in the synthesis of inhibitors for mutant EGFR/BRAF pathways in
cancer research and as a core component in the development of novel antithrombotic
agents[2][3]. This guide serves as a comprehensive technical resource for researchers,
scientists, and drug development professionals, detailing its commercial availability, key
properties, handling protocols, and synthetic utility.

Chemical and Physical Properties
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A foundational understanding of a compound's properties is critical for its effective use in
experimental design. The key physicochemical data for 5-Chloro-3,3-difluoroindolin-2-one
are summarized below.

Property Value Source
CAS Number 197067-32-6 [4]
Molecular Formula CsH4CIF2NO [4]
Molecular Weight 203.57 g/mol [4]
Appearance Solid

Melting Point 187-190 °C (decomposes) [4]
Purity Typically =298%

Commercial Availability and Sourcing

5-Chloro-3,3-difluoroindolin-2-one is available from several specialized chemical suppliers
catering to the research and development sector. It is crucial to source this material from
reputable vendors who can provide a comprehensive Certificate of Analysis (CoA) to ensure
purity and batch-to-batch consistency.

Available

Supplier Product Name/SKU . Notes
Quantities
5-Chloro-3,3-
o ] ) . Marketed for research
Dana Bioscience difluoroindolin-2-one 250mg
purposes.[5]
(BD01264910)
_ 5-Chloro-3,3-difluoro- .
Hoffman Fine ) ) - Intended strictly for
_ 2,3-dihydroindole-2- Custom quantities
Chemicals laboratory use.[4]

one

Sourcing and Verification Workflow
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The process of acquiring and validating a critical chemical reagent is a self-validating system
that ensures experimental integrity. The following workflow is recommended.

Phase 1: Procurement
Identify Potential
Suppliers
Request Quotations
& Lead Times
Review Supplier
Credentials & Reviews
Glace Purchase OrdeD

I
I
I[Shipment

Phase 2: Verification
4
Receive Shipment
[ & Quarantine ]

Request & Review
Certificate of Analysis (CoA)

A

ross-reference

Perform In-House QC
(e.g., NMR, LC-MS)

:

Release from Quarantine
for Laboratory Use
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Caption: Recommended workflow for sourcing and verifying chemical reagents.

Overview of Synthetic Routes

Understanding the synthesis of 5-Chloro-3,3-difluoroindolin-2-one provides insight into
potential impurities. The synthesis generally proceeds via a two-stage process involving the
formation of a ketone precursor followed by a fluorination step. This is analogous to the
synthesis of similar structures like 5-Chloro-1,1-difluoroindan[6].

5-Chloroindoline-2,3-dione
(Isatin derivative)

5-Chloroindolin-2-one

5-Chloro-3,3-difluoroindolin-2-one
(Final Product)

Click to download full resolution via product page

Caption: Generalized synthetic pathway for 5-Chloro-3,3-difluoroindolin-2-one.

Applications in Research and Drug Development
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The 5-chloro-oxindole core is a privileged scaffold in medicinal chemistry. Its derivatives have
shown significant potential across various therapeutic areas:

e Oncology: Halogenated indole derivatives are explored as potent inhibitors of critical cancer-
related pathways, such as EGFR and BRAF, which are often mutated in various
malignancies[?2].

o Antithrombotic Agents: The oxazolidinone class, which can be synthesized from precursors
like 5-Chloro-3,3-difluoroindolin-2-one, has yielded potent and selective Factor Xa
inhibitors for the prevention of thromboembolic diseases][3].

o Antimicrobial Agents: The benzoxazolinone scaffold, which shares structural similarities, has
been investigated for its antibacterial and antifungal properties, playing a role in the
development of new anti-infective agents[7].

Safety, Handling, and Storage

Proper handling of 5-Chloro-3,3-difluoroindolin-2-one is essential to ensure laboratory safety.
The following guidelines are synthesized from available safety data sheets (SDS) and best
practices.

Hazard Identification

» Skin Corrosion/Irritation: May cause skin irritation (Category 2). Avoid contact with skin.

e Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2). Avoid contact with
eyes.

 Ingestion: May be harmful if swallowed.

Recommended Protocols
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Protocol Type Detailed Steps

Always wear protective gloves, chemical safety
) ) goggles, and a laboratory coat. Ensure work is
Personal Protective Equipment (PPE) . _
conducted in a well-ventilated area or under a

chemical fume hood.

Avoid dust formation. Do not ingest or inhale.
Handling Wash hands and any exposed skin thoroughly

after handling.

Keep containers tightly closed in a dry, cool, and
Storage ]
well-ventilated place.

IF IN EYES: Rinse cautiously with water for
] ) several minutes. Remove contact lenses, if
First Aid: Eyes . o
present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.

IF ON SKIN: Wash with plenty of soap and
First Aid: Skin water. If skin irritation occurs, seek medical

advice. Take off contaminated clothing.

Dispose of contents and container to an
Disposal approved waste disposal plant in accordance

with local, state, and federal regulations.

Exemplar Experimental Protocol: N-Arylation

To illustrate the utility of 5-Chloro-3,3-difluoroindolin-2-one as a synthetic intermediate, the
following is a representative, field-proven protocol for a Buchwald-Hartwig N-arylation reaction.
This reaction is a common subsequent step for creating more complex molecules for
screening.

Objective: To couple an aryl halide with the nitrogen of the indolinone core.
Materials:

e 5-Chloro-3,3-difluoroindolin-2-one (1.0 eq)
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Aryl bromide or iodide (1.1 eq)

Palladium catalyst (e.g., Pdz(dba)s, 2 mol%)

Ligand (e.g., Xantphos, 4 mol%)

Base (e.g., Cs2CO0s3, 2.0 eq)

Anhydrous solvent (e.g., Toluene or Dioxane)

Step-by-Step Methodology:

Inert Atmosphere: To an oven-dried reaction vessel, add the 5-Chloro-3,3-difluoroindolin-2-
one, aryl halide, base, palladium catalyst, and ligand.

Evacuation and Backfill: Seal the vessel and evacuate and backfill with an inert gas (e.g.,
Argon or Nitrogen) three times. This is critical as palladium catalysts are sensitive to oxygen.

Solvent Addition: Add the anhydrous solvent via syringe.

Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir for the
required time (monitor by TLC or LC-MS, usually 4-24 hours).

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and base.

Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude
product by column chromatography on silica gel to yield the desired N-arylated product.

Characterization: Confirm the structure and purity of the final compound using *H NMR, 13C
NMR, and HRMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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